Cas no 1396873-01-0 (1-(3-chloro-4-fluorobenzenesulfonyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine)

• Product name: 1-(3-chloro-4-fluorobenzenesulfonyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine
• CAS No: 1396873-01-0
• MF: C₁₇H₁₉ClFNO₃S₂
• MW: 403.919064760208
• CID: 5364015
• PubChem ID: 71801148

1-(3-chloro-4-fluorobenzenesulfonyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-fluorophenyl)sulfonyl-4-(furan-2-ylmethylsulfanylmethyl)piperidine
• F6374-5624
• 1396873-01-0
• AKOS024552676
• 1-((3-chloro-4-fluorophenyl)sulfonyl)-4-(((furan-2-ylmethyl)thio)methyl)piperidine
• VU0546293-1
• 1-(3-chloro-4-fluorobenzenesulfonyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine

• Inchi： 1S/C17H19ClFNO3S2/c18-16-10-15(3-4-17(16)19)25(21,22)20-7-5-13(6-8-20)11-24-12-14-2-1-9-23-14/h1-4,9-10,13H,5-8,11-12H2
• InChI Key： UTRWOFCBZWLNOJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(N1CCC(CSCC2=CC=CO2)CC1)(=O)=O)F

Computed Properties

• Exact Mass: 403.0478917g/mol
• Monoisotopic Mass: 403.0478917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.2Ų
• XLogP3: 3.8

Additional information on 1-(3-chloro-4-fluorobenzenesulfonyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine

Introduction to Compound with CAS No. 1396873-01-0 and Its Applications in Modern Medicinal Chemistry

Compound with the CAS number 1396873-01-0 is a sophisticated molecule that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. The chemical name of this compound is 1-(3-chloro-4-fluorobenzenesulfonyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine, which highlights its intricate molecular framework. This compound represents a promising candidate for further exploration in the development of novel therapeutic agents.

The core structure of this molecule consists of a piperidine ring, which is a common motif in many pharmacologically active compounds. The piperidine ring is functionalized with a sulfonyl group linked to a chloro and fluoro substituted benzene ring. This particular arrangement of substituents imparts unique electronic and steric properties to the molecule, making it an attractive scaffold for drug design.

In recent years, there has been a growing interest in the development of molecules that target specific biological pathways with high selectivity. The compound with CAS No. 1396873-01-0 has shown potential in this regard, particularly in the context of inhibiting enzymes that are involved in cancer progression. Studies have indicated that the sulfonyl group and the aromatic ring system can interact with key residues in enzyme active sites, leading to potent inhibition.

One of the most compelling aspects of this compound is its ability to modulate the activity of kinases, which are enzymes that play a crucial role in cell signaling pathways. Aberrant kinase activity is often associated with various diseases, including cancer. By targeting these kinases, the compound has the potential to disrupt abnormal signaling cascades and restore normal cellular function.

Recent research has also explored the use of this compound as a tool for understanding the mechanisms of drug resistance. In vitro studies have demonstrated that it can overcome resistance mechanisms in cancer cells by inhibiting compensatory signaling pathways. This finding is particularly significant as drug resistance remains a major challenge in cancer therapy.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the sulfonyl group and the furan-based substituent requires precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis, which is essential for further preclinical and clinical studies.

The pharmacokinetic properties of this compound are another area of interest. Initial studies have shown that it exhibits good oral bioavailability and moderate metabolic stability. These characteristics are crucial for developing a drug that can be administered orally and maintain its efficacy over time. Further research is ongoing to optimize these properties and enhance its therapeutic potential.

In conclusion, compound with CAS No. 1396873-01-0 represents a significant advancement in medicinal chemistry. Its unique structure and promising pharmacological activity make it a valuable candidate for the development of new therapeutic agents. As research continues to uncover more about its mechanisms of action and potential applications, it is likely that this compound will play an important role in future medical treatments.